Cas no 9076-44-2 (Chymostatin)

Chymostatin structure

Product Name:Chymostatin

CAS No:9076-44-2

MF:C₃₁H₄₁N₇O₆

MW:607.700546979904

CID:48268

PubChem ID:329749270

Update Time:2024-10-26

Chymostatin Chemical and Physical Properties

Names and Identifiers

- Chymostatin
- (2S)-2-[[(1S)-1-(2-Amino-3,4,5,6-tetrahydropyrimidin-4-yl)-2-[[(2S)-4-methyl-1-oxo-1-[[(2S)-1-oxo-3-phenylpropan-2-yl]amino]pentan-2-yl]amino]-2-oxoethyl]carbamoylamino]-3-phenylpropanoic acid
- Chymostatin (microbial product)
- N-[-Nα-carbonyl-capreomycidine-Val-Phe-al]-Phe
- CHYMOSTATIN (25 MG )
- CHYMOSTATIN (ACTINOMYCETES)
- CHYMOSTATIN, 5 MG
- N-(Nα-Carbonyl-Cpd-X-Phe-al)-Phe (Cpd = capreomycidine) (capreomycidine = [S,S]-α-(2-Iminohexahydro-4-pyrimidyl)glycine)
- AC1L9E22
- BDBM50288847
- BDBM87059
- DB01683
- CHEBI:510447
- [(S)-1-Carboxy-2-phenylethyl]-carbamoyl-a-[2-amidohexahydro-4(S)-pyrimidyl]-(S)-glycyl-[A= LeuB=Val C=Ile]-phenylalaninal
- (2S)-2-[[(1S)-1-(2-amino-1,4,5,6-tetrahydropyrimidin-6-yl)-2-[[(1S)-1-[[(1S)-1-benzyl-2-oxo-ethyl]carbamoyl]-3-methyl-butyl]amino]-2-oxo-ethyl]carbamoylamino]-3-phenyl-propanoic acid
- CHEMBL247767
- (2S)-2-[[(1S)-2-[[(1S)-1-[[(1S)-1-benzyl-2-oxo-ethyl]carbamoyl]-3-methyl-butyl]amino]-1-(2-iminohexahydropyrimidin-4-yl)-2-oxo-ethyl]carbamoylamino]-3-phenyl-propanoic acid
- SCHEMBL8259564
- C11308
- BDBM222139
- 9076-44-2
- (((1S)-1-(2-Amino-3,4,5,6-tetrahydropyrimidin-4-yl)-2-(((S)-4-methyl-1-oxo-1-(((S)-1-oxo-3-phenylpropan-2-yl)amino)pentan-2-yl)amino)-2-oxoethyl)carbamoyl)-L-phenylalanine
- GLXC-20859
- (2S)-2-(((1S)-1-(2-amino-1,4,5,6-tetrahydropyrimidin-6-yl)-2-(((1S)-1-(((1S)-1-benzyl-2-oxo-ethyl)carbamoyl)-3-methyl-butyl)amino)-2-oxo-ethyl)carbamoylamino)-3-phenyl-propanoic acid
- W7MU4REM7L
- MDL： MFCD00071059
- Inchi： InChI=1S/2C31H41N7O6.C30H39N7O6/c1-19(2)15-24(27(40)34-22(18-39)16-20-9-5-3-6-10-20)35-28(41)26(23-13-14-33-30(32)36-23)38-31(44)37-25(29(42)43)17-21-11-7-4-8-12-21;1-3-19(2)25(27(40)34-22(18-39)16-20-10-6-4-7-11-20)37-28(41)26(23-14-15-33-30(32)35-23)38-31(44)36-24(29(42)43)17-21-12-8-5-9-13-21;1-18(2)24(26(39)33-21(17-38)15-19-9-5-3-6-10-19)36-27(40)25(22-13-14-32-29(31)34-22)37-30(43)35-23(28(41)42)16-20-11-7-4-8-12-20/h3-12,18-19,22-26H,13-17H2,1-2H3,(H,34,40)(H,35,41)(H,42,43)(H3,32,33,36)(H2,37,38,44);4-13,18-19,22-26H,3,14-17H2,1-2H3,(H,34,40)(H,37,41)(H,42,43)(H3,32,33,35)(H2,36,38,44);3-12,17-18,21-25H,13-16H2,1-2H3,(H,33,39)(H,36,40)(H,41,42)(H3,31,32,34)(H2,35,37,43)/t22-,23?,24-,25-,26-;19?,22-,23?,24-,25-,26-;21-,22?,23-,24-,25-/m000/s1
- InChI Key： QJIJPLFVFWXMGK-TVTYOTTNSA-N
- SMILES： CC(C[C@H](NC([C@@H](NC(N[C@H](C(O)=O)CC1=CC=CC=C1)=O)C2CCNC(N2)=N)=O)C(N[C@H](C=O)CC3=CC=CC=C3)=O)C.CCC([C@H](NC([C@@H](NC(N[C@H](C(O)=O)CC1=CC=CC=C1)=O)C2CCNC(N2)=N)=O)C(N[C@H](C=O)CC3=CC=CC=C3)=O)C.CC([C@H](NC([C@@H](NC(N[C@H](C(O)=O)CC1=CC=CC=C1)=O)C2CCNC(N2)=N)=O)C(N[C@H](C=O)CC3=CC=CC=C3)=O)C

Computed Properties

Exact Mass: 593.29600
Monoisotopic Mass: 607.31183205g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 24
Hydrogen Bond Acceptor Count: 39
Heavy Atom Count: 131
Rotatable Bond Count: 56
Complexity: 1010
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 204Å²

Experimental Properties

Density: 1.3400
Melting Point: 276-278℃
Solubility: DMSO: 10 mM Stock solutions stable for months at −20 °C.
PSA: 201.61000
LogP: 2.62450

Chymostatin Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S22; S24/25; S36; S26
FLUKA BRAND F CODES：10-21
RTECS：GC3047700
Hazardous Material Identification：
Storage Condition：2-8°C
Risk Phrases：R36/37/38

Chymostatin Pricemore >>

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